Cas no 1403566-72-2 (4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester)

• Product Name: 4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester
• CAS No: 1403566-72-2
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 5169881
• Update Time: 2025-08-05

4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester

• Inchi： 1S/C16H20O4/c1-5-18-16(17)15-11(4)14-12(19-9-10(2)3)7-6-8-13(14)20-15/h6-8,10H,5,9H2,1-4H3
• InChI Key： SOYIXXHJGOUODF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(OCC(C)C)=C2C(C)=C1C(OCC)=O

Additional information on 4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester

4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester (CAS No. 1403566-72-2)

4-Isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester is a complex organic compound with the CAS registry number 1403566-72-2. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of substituents such as the isobutoxy group, methyl group, and ethyl ester group makes this compound unique and potentially valuable in various chemical and pharmaceutical applications.

The structure of 4-isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester can be analyzed in detail. The benzofuran ring system consists of a benzene ring fused to a furan ring, with the oxygen atom in the furan moiety. The substituents are located at positions 2, 3, and 4 of the benzofuran ring. At position 2, there is a carboxylic acid ethyl ester group (-COOEt), which introduces an ester functionality. At position 3, there is a methyl group (-CH₃), and at position 4, there is an isobutoxy group (-O-i-C₃H₇). These substituents influence the physical and chemical properties of the compound, such as solubility, reactivity, and stability.

Recent studies have highlighted the potential of benzofuran derivatives in various fields. For instance, benzofurans have been explored for their anti-inflammatory, antioxidant, and anticancer properties. The presence of electron-donating groups like methyl and isobutoxy in 4-isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester may enhance its bioactivity by modulating the electronic environment of the aromatic ring. This makes it a promising candidate for further research in drug discovery.

The synthesis of 4-isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester involves multiple steps, including Friedel-Crafts alkylation or acylation, followed by oxidation or esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Researchers have optimized these reactions to achieve high yields and purity levels.

In terms of applications, benzofurans are widely used in the pharmaceutical industry as scaffolds for drug molecules. The ethyl ester group in this compound can serve as a bioisostere for carboxylic acids, potentially improving pharmacokinetic properties such as absorption and bioavailability. Additionally, the isobutoxy group may contribute to lipophilicity, enhancing membrane permeability.

Recent advancements in computational chemistry have enabled researchers to predict the properties of 4-isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester more accurately. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. These studies are crucial for designing analogs with improved therapeutic profiles.

The stability of 4-isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester under various conditions has also been investigated. Thermal analysis has shown that it decomposes at elevated temperatures, suggesting that it should be stored under cool and dry conditions to maintain its integrity. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for use in organic reactions.

In conclusion, 4-isobutoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester (CAS No. 1403566-72-2) is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique structure and functional groups make it an interesting target for further research and development.